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Compound of Interest

Compound Name: 1-Methyl-2-phenylindole

Cat. No.: B182965

Technical Data Sheet: 1-Methyl-2-phenylindole

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties

1-Methyl-2-phenylindole is an indole derivative characterized by a methyl group substitution
on the indole nitrogen and a phenyl group at the 2-position.[1] It is recognized for its utility as a
chromogenic agent in various biochemical assays, particularly in the detection of lipid
peroxidation.[1]

Core Data Summary

The fundamental chemical properties of 1-Methyl-2-phenylindole are summarized below. This
data is essential for experimental design, stoichiometric calculations, and analytical
characterization.

Identifier Value Source
Chemical Formula CisHisN [1112113114]
Molecular Weight 207.27 g/mol [11[31[4][5]
CAS Number 3558-24-5 [1][21[3]
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Methodologies for Structural and Molecular Weight
Determination

While the molecular weight and formula for a well-established compound like 1-Methyl-2-
phenylindole are readily available in chemical literature, the principles of their initial
determination are rooted in fundamental analytical techniques. The data presented in this guide
is confirmed through methods including, but not limited to, mass spectrometry and elemental
analysis.

e Mass Spectrometry (MS): This technique is paramount for determining the molecular weight
of a compound. In a typical workflow, the analyte (1-Methyl-2-phenylindole) is ionized, and
the resulting ions are separated based on their mass-to-charge ratio (m/z). The peak
corresponding to the intact molecular ion directly provides the molecular weight. High-
resolution mass spectrometry (HRMS) can further provide the exact mass, which helps in
confirming the elemental composition.

o Elemental Analysis: This method determines the percentage composition of individual
elements (Carbon, Hydrogen, Nitrogen) in the compound. The experimentally determined
percentages are compared against the theoretical percentages calculated from the proposed
chemical formula (C1sH13N), serving as a confirmation of the formula's accuracy.

Visualization of Chemical Composition

The following diagram illustrates the logical relationship between the compound's constituent
elements and its resulting molecular formula and weight.
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Derived Properties

Figure 1: Derivation of Molecular Properties
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Figure 1: Derivation of Molecular Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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